Cas no 88609-20-5 (6,8-Dinitroquinoline)

• Product Name: 6,8-Dinitroquinoline
• CAS No: 88609-20-5
• MF: C₉H₅N₃O₄
• MW: 219.153701543808
• MDL: MFCD00033682
• CID: 626793
• PubChem ID: 11106850
• Update Time: 2025-10-21

6,8-Dinitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6,8-dinitro-
• 6,8-dinitroquinoline
• AMS_CNC_ID-332947635
• SMSSF-0625736
• DTXSID40455439
• MFCD00033682
• SCHEMBL4329054
• 88609-20-5
• AKOS005718484
• VS-04222
• 6,8-Dinitroquinoline

• MDL： MFCD00033682
• Inchi： 1S/C9H5N3O4/c13-11(14)7-4-6-2-1-3-10-9(6)8(5-7)12(15)16/h1-5H
• InChI Key： BGFSMXPMBZGPQL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=CC=CN=C21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 219.02800565g/mol
• Monoisotopic Mass: 219.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on 6,8-Dinitroquinoline

Introduction to 6,8-Dinitroquinoline (CAS No. 88609-20-5)

6,8-Dinitroquinoline (CAS No. 88609-20-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and medicinal research due to its unique structural properties and potential applications. This compound belongs to the quinoline class, which is known for its diverse biological activities and pharmaceutical importance.

The molecular formula of 6,8-Dinitroquinoline is C₉H₅N₃O₄, and it has a molecular weight of approximately 211.15 g/mol. The presence of nitro groups at the 6 and 8 positions on the quinoline ring imparts distinct chemical and physical characteristics to this compound, making it an interesting subject for both academic and industrial research.

In recent years, the study of 6,8-Dinitroquinoline has expanded beyond its basic chemical properties to explore its potential biological activities. One notable area of research is its antimicrobial properties. Studies have shown that 6,8-Dinitroquinoline exhibits significant activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents, which are crucial in combating the growing threat of antibiotic resistance.

Beyond its antimicrobial potential, 6,8-Dinitroquinoline has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6,8-Dinitroquinoline could be a valuable therapeutic agent in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The cytotoxic properties of 6,8-Dinitroquinoline have also been explored in cancer research. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this cytotoxicity involves the disruption of cellular processes such as DNA replication and protein synthesis, making it a potential lead compound for the development of new anticancer drugs.

In addition to its biological activities, the chemical synthesis of 6,8-Dinitroquinoline has been optimized to improve yield and purity. Various synthetic routes have been developed, including nitration reactions and condensation processes. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and industrial applications.

The environmental impact of 6,8-Dinitroquinoline is another important aspect that has been studied. Research has shown that this compound is relatively stable under normal conditions but can degrade under specific environmental conditions such as high temperatures or exposure to strong acids or bases. Understanding these degradation pathways is crucial for ensuring the safe handling and disposal of this compound in laboratory and industrial settings.

In conclusion, 6,8-Dinitroquinoline (CAS No. 88609-20-5) is a multifaceted compound with a wide range of potential applications in medicine and industry. Its unique chemical structure and diverse biological activities make it an important subject for ongoing research. As new studies continue to uncover its properties and potential uses, 6,8-Dinitroquinoline is likely to play a significant role in advancing our understanding of quinoline derivatives and their applications in various fields.